3-isobutyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
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Overview
Description
Molecular Structure Analysis
The molecular structure of “3-isobutyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” is not available in the literature .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-isobutyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” are not available in the literature .Scientific Research Applications
- In a study by Feng et al., novel derivatives of 2,3,4,5-tetrahydro-1H-pyrido-[4,3-b]indole were designed and synthesized. These compounds exhibited high anti-tumor activity against cancer cell lines, including Hela, A549, HepG2, and MCF-7. The introduction of sulfonyl groups increased their antiproliferative activity, and some compounds showed IC50 values below 30 μM .
- The same study explored the design and synthesis of 2,3,4,5-tetrahydro-1H-pyrido-[4,3-b]indole derivatives. These compounds demonstrated moderate to excellent antiproliferative activity against cancer cells. Molecular docking studies revealed their binding orientations in the active site of c-Met, a receptor associated with cancer progression .
- Imidazoquinolines, structurally related to our compound, have been investigated for their Toll-like receptor (TLR) agonistic properties. While the focus has been on TLR7/8 agonists, exploring 1H-imidazo[4,5-c]pyridines may reveal additional anti-inflammatory effects .
- Given the structural resemblance to other imidazoquinolines, further research could explore the antiviral activity of our compound. Imidazoquinolines have shown promise against viral infections, including hepatitis C and herpes simplex virus .
- Some imidazoquinolines exhibit neuroprotective properties. Investigating whether our compound shares similar effects could be valuable for neurodegenerative disease research .
- PDT involves using light-activated compounds to treat cancer. Our compound’s structure suggests it might serve as a photosensitizer in PDT, potentially enhancing tumor-specific cell death .
Anti-Tumor Activity
Anti-Cancer Agents
Anti-Inflammatory Properties
Antiviral Potential
Neuroprotective Effects
Photodynamic Therapy (PDT)
Mechanism of Action
Future Directions
properties
IUPAC Name |
4,7-dimethyl-2-(2-methylpropyl)-6H-purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N5O2/c1-7(2)5-18-11(19)9-10(16(4)13(18)20)15-12-14-8(3)6-17(9)12/h6-7H,5H2,1-4H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASSKNELNXIMTOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=C(N=C2N1)N(C(=O)N(C3=O)CC(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-isobutyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione |
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